Cas no 610759-70-1 (Labuanine A)
Labuanine A structure
Product Name:Labuanine A
CAS No:610759-70-1
MF:C18H11N3O2
MW:301.298843622208
CID:6766259
Update Time:2024-03-03
Labuanine A Chemical and Physical Properties
Names and Identifiers
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- Labuanine A
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- Inchi: 1S/C18H11N3O2/c22-12-6-8-19-15-14(12)18(23)17-13-10(5-7-20-17)9-3-1-2-4-11(9)21-16(13)15/h1-5,7,23H,6,8H2
- InChI Key: HECBXFITOWBQFA-UHFFFAOYSA-N
- SMILES: C1C(=O)C2=C(O)C3=NC=CC4=C5C=CC=CC5=NC(=C34)C2=NC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- XLogP3: -0.097
Labuanine A Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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